Cas no 105511-08-8 (5-Chloroisophthalaldehyde)

5-Chloroisophthalaldehyde structure
5-Chloroisophthalaldehyde structure
Product Name:5-Chloroisophthalaldehyde
CAS No:105511-08-8
MF:C8H5ClO2
MW:168.57710146904
CID:126752
PubChem ID:21288821
Update Time:2025-04-18

5-Chloroisophthalaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Chloroisophthalaldehyde
    • 1,3-Benzenedicarboxaldehyde,5-chloro-
    • 5-chloro-1,3-Benzenedicarboxaldehyde
    • SCHEMBL3477069
    • AKOS006288059
    • DTXSID70612038
    • FT-0735718
    • AB48325
    • 5-CHLOROBENZENE-1,3-DICARBALDEHYDE
    • 105511-08-8
    • DB-059366
    • MFCD08690088
    • MDL: MFCD08690088
    • Inchi: 1S/C8H5ClO2/c9-8-2-6(4-10)1-7(3-8)5-11/h1-5H
    • InChI Key: DEJPUVFMAXMJHR-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=O)C=C(C=O)C=1

Computed Properties

  • Exact Mass: 167.9978071g/mol
  • Monoisotopic Mass: 167.9978071g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14000
  • LogP: 1.96500

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